1-(2,4-Dimethylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• IUPAC Name: 1-[(2,4-dimethylphenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• InChI: InChI=1S/C18H25BN2O2/c1-13-7-8-15(14(2)9-13)11-21-12-16(10-20-21)19-22-17(3,4)18(5,6)23-19/h7-10,12H,11H2,1-6H3
• InChI Key: QRIOBCQZBKKFKI-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN(N=C2)CC3=C(C=C(C=C3)C)C
• Molecular Formula: C18H25BN2O2
• Molecular Weight: 312.2 g/mol

Description

1-(2,4-Dimethylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a useful research compound. Its molecular formula is C18H25BN2O2 and its molecular weight is 312.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has shown the importance of 1-(2,4-Dimethylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole in synthesis and characterization processes. Studies like the one by Liao et al. (2022) have explored the synthesis and characterization of similar compounds, highlighting their structural confirmation through various spectroscopic methods and X-ray diffraction. The molecular structure of these compounds has been further analyzed using density functional theory (DFT) (Liao, Liu, Wang, & Zhou, 2022).

Structural Analysis and Conformational Studies

Research by Yang et al. (2021) and Wu et al. (2021) on compounds structurally related to 1-(2,4-Dimethylbenzyl)-1H-pyrazole demonstrates the significance of X-ray diffraction and DFT in understanding the molecular structure and conformation. These studies provide insights into the crystallographic and conformational analysis of such compounds, enhancing our understanding of their physical and chemical properties (Yang, Huang, Chen, Chen, Gao, Chai, & Zhao, 2021); (Wu, Chen, Chen, & Zhou, 2021).

Biological and Pharmacological Activities

The pyrazole moiety, a component of 1-(2,4-Dimethylbenzyl)-1H-pyrazole, has been studied for its diverse biological and pharmacological activities. For instance, Karrouchi et al. (2019) explored the antioxidant activities of pyrazole derivatives, indicating their potential in biological applications (Karrouchi, Fettach, Radi, Yousfi, Taoufik, Mabkhot, Alterary, Faouzi, & Ansar, 2019).

Antimicrobial and Antioxidant Activities

The antimicrobial and antioxidant properties of pyrazole derivatives, which include structures similar to 1-(2,4-Dimethylbenzyl)-1H-pyrazole, have also been a subject of research. Studies like those by El‐Borai et al. (2013) and Govindaraju et al. (2012) demonstrate the potential of these compounds in medical and pharmaceutical research, particularly in developing new antibacterial and antioxidant agents (El‐Borai, Rizk, Beltagy, & El-Deeb, 2013); (Govindaraju, Kumar, Pavithra, Nayaka, Mylarappa, & Kumar, 2012).

Mechanism of Action

Boronic Acids and Esters

The compound contains a boronic ester group (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl). Boronic acids and their esters are widely used in organic chemistry for Suzuki coupling, a type of palladium-catalyzed cross coupling reaction. This reaction is used to form carbon-carbon bonds, which is a key step in the synthesis of many organic compounds .

Pyrazoles

The compound also contains a pyrazole group. Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are aromatic compounds and are used as building blocks in the synthesis of various agrochemicals and pharmaceuticals .

Pharmacokinetics

Without specific studies, it’s hard to predict the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound. Factors such as its molecular weight, polarity, and solubility can influence these properties .

Environmental Factors

The stability and efficacy of a compound can be influenced by various environmental factors such as temperature, pH, and light exposure. For instance, the compound should be stored in a dark place, sealed in dry, at room temperature to maintain its stability .